Cas no 1723-55-3 (2-(2-Formylphenyl)acetic acid)

2-(2-Formylphenyl)acetic acid Properties

Names and Identifiers

• 2-(2-Formylphenyl)acetic acid
• Benzeneacetic acid, 2-formyl-
• ortho-formylphenylacetic acid
• O-DIC-O
• Carboxymethylbenzaldehyd
• o-formylphenylacetic acid
• 2-formylphenylacetic acid
• 2-carboxymethylbenzaldehyde
• Benzeneaceticacid,2-formyl-
• (2-formylphenyl)acetic acid
• Benzeneacetic acid,2-forMyl-
• QNLSLYKWBHYEHK-UHFFFAOYSA-N
• 2-(2-formyl-phenyl)-acetic acid
• 3091AH
• +Expand

• MDL： MFCD01026106
• InChIKey： QNLSLYKWBHYEHK-UHFFFAOYSA-N
• Inchi： 1S/C9H8O3/c10-6-8-4-2-1-3-7(8)5-9(11)12/h1-4,6H,5H2,(H,11,12)
• SMILES： O([H])C(C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 12
• Complexity: 177
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4